Cas no 1515638-69-3 (1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine)

• Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine
• CAS No: 1515638-69-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6510541
• PubChem ID: 96751169
• Update Time: 2025-07-21

1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine
• 1515638-69-3
• EN300-1779927

• Inchi： 1S/C12H17NO/c1-12(2,13)8-10-5-3-4-9-6-7-14-11(9)10/h3-5H,6-8,13H2,1-2H3
• InChI Key： NIFZQRPTTFFZCL-UHFFFAOYSA-N
• SMILES： O1CCC2=CC=CC(=C12)CC(C)(C)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 1515638-69-3 and Product Name: 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine

The compound with the CAS number 1515638-69-3 and the product name 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a benzofuran core, which is a well-documented scaffold in the synthesis of bioactive molecules. The benzofuran moiety is particularly noteworthy for its role in modulating various biological pathways, making it a valuable component in the design of novel therapeutic agents.

Recent research in the field of organic chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine molecule exemplifies this trend by integrating a benzofuran ring with an amine functional group. This combination not only enhances the compound's solubility and bioavailability but also opens up possibilities for its interaction with biological targets. The presence of the methylpropan-2-amine side chain further contributes to the compound's pharmacological profile, suggesting potential effects on enzyme inhibition and receptor binding.

In the realm of medicinal chemistry, the development of new analogs based on established scaffolds is a common strategy to improve drug efficacy and reduce side effects. The 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine compound serves as an excellent example of such an approach. Studies have demonstrated that modifications within the benzofuran ring can lead to significant changes in pharmacological activity. For instance, derivatives of benzofuran have been explored for their anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine may contribute to its unique biological activity, making it a promising candidate for further investigation.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in pharmaceutical chemistry. The benzofuran core is typically constructed through cyclization reactions, while the amine and methylpropanyl groups are introduced via nucleophilic substitution or reductive amination techniques. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product. The synthetic methodologies developed for this compound can serve as a blueprint for similar molecules, facilitating future drug discovery efforts.

From a biological perspective, the 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine molecule exhibits several intriguing properties that warrant further exploration. The benzofuran moiety is known to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. The amine group provides a site for hydrogen bonding interactions, which can enhance binding affinity to biological targets. Additionally, the methylpropanyl side chain may influence membrane permeability and metabolic stability, critical factors in drug design.

Current research trends indicate that compounds with benzofuran derivatives are being extensively studied for their therapeutic potential. For example, recent publications have described novel benzofuran-based inhibitors targeting enzymes involved in cancer metabolism. Similarly, derivatives of benzofuran have shown promise in treating viral infections by inhibiting key viral enzymes. The 1-(2,3-dihydro-1-benzofuran-7-yl)-2-methylpropan-2-amine compound aligns with these trends by combining structural features that are known to enhance bioactivity.

The pharmacokinetic profile of this compound is another area of interest. Studies on related benzofuran derivatives have provided insights into their absorption, distribution, metabolism, and excretion (ADME) properties. The presence of the methylpropanyl group may influence fat solubility and distribution within the body, while the amine group could affect metabolic clearance rates. Understanding these properties is crucial for optimizing dosing regimens and predicting clinical efficacy.

In conclusion, the compound with CAS number 1515638-69-3 and product name 1-(2,3-dihydro-1-benzofuran-7-ylyl)-2-methylpropanalmine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping future therapeutic strategies.